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Compound of Interest

Compound Name: Sakyomicin C

Cat. No.: B15562189 Get Quote

For researchers, scientists, and professionals in drug development, this document provides a

comprehensive overview of the quinone-type antibiotic, Sakyomicin C. This guide details its

chemical properties, isolation methodologies, and known biological activities, presenting data in

a structured format for ease of reference and comparison.

Core Quantitative Data
Sakyomicin C belongs to a family of antibiotics that includes Sakyomicins A, B, and D, all

produced by Nocardia sp. strain M-53.[1] While specific quantitative data for Sakyomicin C is

not widely available in public databases, the foundational information for the Sakyomicin family

provides essential context for researchers.

Property Sakyomicin A Sakyomicin B Sakyomicin C Sakyomicin D

CAS Number 86413-75-4 86470-27-1 Not Available Not Available

Molecular

Formula
C₂₅H₂₆O₁₀ C₁₉H₁₆O₈ Not Available Not Available

Molecular Weight 486.47 g/mol 372.33 g/mol Not Available Not Available

Experimental Protocols
The isolation and purification of Sakyomicin C are intrinsically linked to the protocols

established for the broader Sakyomicin family, as detailed in the seminal work by Nagasawa et

al. (1984).
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Isolation and Purification of Sakyomicins
The following protocol is a generalized representation of the methodology used to isolate

Sakyomicins, including Sakyomicin C, from the culture broth of Nocardia sp. M-53.

Fermentation:Nocardia sp. is cultured in a suitable medium to encourage the production of

Sakyomicins.

Extraction: The culture broth is centrifuged to separate the mycelium from the supernatant.

The Sakyomicins are then extracted from the mycelial cake using an organic solvent such as

acetone.

Concentration: The acetone extract is concentrated under reduced pressure to yield an

aqueous residue.

Solvent Partitioning: The aqueous residue is then subjected to sequential extraction with

different organic solvents, for example, ethyl acetate, to separate compounds based on their

polarity.

Chromatography: The crude extract is further purified using column chromatography on silica

gel, eluting with a solvent gradient (e.g., chloroform-methanol) to separate the different

Sakyomicin congeners.

Further Purification: Individual fractions containing the different Sakyomicins are then

subjected to further purification steps, such as preparative thin-layer chromatography or

high-performance liquid chromatography (HPLC), to yield the pure compounds.

Below is a visual representation of the general experimental workflow for the isolation of

Sakyomicins.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15562189?utm_src=pdf-body
https://www.benchchem.com/product/b15562189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fermentation and Extraction

Purification

Nocardia sp. Culture

Centrifugation

Mycelial Cake Supernatant (discarded)

Acetone Extraction

Concentration

Solvent Partitioning

Crude Sakyomicin Extract

Silica Gel Chromatography

Fraction Collection

HPLC Purification

Pure Sakyomicins (A, B, C, D)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Environment

Redox Cycling and Oxidative Stress

Sakyomicin C
(Quinone)

Semiquinone Radical

Reduction

Cellular Reductases
(e.g., NADPH-cytochrome P450 reductase)

e⁻ donor

Molecular Oxygen (O₂)

Superoxide Radical (O₂⁻)

Oxidation

+ O₂

Reactive Oxygen Species (ROS)

Cellular Damage
(DNA, Proteins, Lipids)

Apoptosis / Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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